Cas no 2137705-43-0 (3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-
• CAS No: 2137705-43-0
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 5258089
• Update Time: 2025-06-08

3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-

• Inchi： 1S/C11H11ClFNO2/c12-8-3-1-2-7(9(8)13)11(10(15)16)4-5-14-6-11/h1-3,14H,4-6H2,(H,15,16)
• InChI Key： MXBQHKONFVHXCL-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(Cl)=C2F)(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-

Research Brief on 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)- (CAS: 2137705-43-0)

3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)- (CAS: 2137705-43-0) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and substituted phenyl ring, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The presence of both chloro and fluoro substituents on the phenyl ring enhances its binding affinity and selectivity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound, with particular emphasis on its role as a key intermediate in the production of bioactive molecules. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and microwave-assisted reactions, to optimize the yield and purity of 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-. These efforts have been complemented by computational modeling studies to predict its interactions with target proteins, providing valuable insights into its mechanism of action.

One of the most notable findings is the compound's potential application in oncology. Preliminary in vitro assays have demonstrated its ability to inhibit the activity of certain kinases involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. These results suggest that 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)- could serve as a lead compound for the development of new anticancer agents.

In addition to its anticancer properties, this compound has also been investigated for its potential use in treating neurological disorders. A recent study highlighted its ability to modulate the activity of neurotransmitter receptors, which could have implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies, further supports its utility in central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)-. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the compound's versatile chemical structure and demonstrated bioactivity make it a compelling candidate for further investigation. Ongoing research aims to explore its full therapeutic potential and to develop more efficient synthetic routes for large-scale production.

In conclusion, 3-Pyrrolidinecarboxylic acid, 3-(3-chloro-2-fluorophenyl)- (CAS: 2137705-43-0) represents a promising avenue for drug discovery, with applications spanning oncology and neurology. Its unique chemical properties and demonstrated biological activity underscore its potential as a valuable tool in the development of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials.